Cas no 6869-58-5 (3-[(3S,5R,8R,9S,10R,13R,17R)-14-Hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one)

• Product Name: 3-[(3S,5R,8R,9S,10R,13R,17R)-14-Hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• CAS No: 6869-58-5
• MF: C₂₉H₄₄O₉
• MW: 536.654270172119
• CID: 506252
• PubChem ID: 160874
• Update Time: 2024-02-29

3-[(3S,5R,8R,9S,10R,13R,17R)-14-Hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-14,19-dihydroxy-,(3b,5b)-
• cannogenol-3-O-alpha-L-rhamnoside
• CG-3-L-RN
• 3-[(3S,5R,8R,9S,10R,13R,17R)-14-Hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihy
• 3-[(3S,5R,8R,9S,10R,13R,17R)-14-hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3-[(6-Deoxyhexopyranosyl)oxy]-14,19-dihydroxycard-20(22)-enolide
• 6869-58-5
• Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-14,19-dihydroxy-, (3beta,5beta)-
• DTXSID30988382
• 3-[(3S,5R,8R,9S,10R,13R,17R)-14-Hydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

• Inchi： 1S/C29H44O9/c1-15-23(32)24(33)25(34)26(37-15)38-18-5-9-28(14-30)17(12-18)3-4-21-20(28)6-8-27(2)19(7-10-29(21,27)35)16-11-22(31)36-13-16/h11,15,17-21,23-26,30,32-35H,3-10,12-14H2,1-2H3/t15-,17+,18-,19+,20-,21+,23-,24+,25+,26-,27+,28+,29?/m0/s1
• InChI Key： WPVGSIBYLZQSIK-ZYIGTGHHSA-N
• SMILES： OC12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(CO)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 536.29853298g/mol
• Monoisotopic Mass: 536.29853298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives